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Compound of Interest

Compound Name: 1-Allylimidazole

Cat. No.: B1265945 Get Quote

Introduction: 1-Allylimidazole is a versatile heterocyclic organic compound recognized for its

unique bifunctional nature.[1] Its structure, featuring both an imidazole ring and an allyl

functional group, provides a platform for diverse chemical reactivity. The imidazole moiety can

act as a base or a nucleophile, while the allyl group's double bond is amenable to electrophilic

addition, oxidation, and various coupling reactions.[1] This reactivity makes 1-allylimidazole a

valuable intermediate and building block in a wide array of applications, from pharmaceuticals

and agrochemicals to advanced materials and catalysis.[1][2] This guide provides a

comparative overview of its properties and performance in key applications, supported by

experimental data and protocols for researchers, scientists, and drug development

professionals.

Physicochemical Properties of 1-Allylimidazole
1-Allylimidazole is typically a colorless to pale yellow liquid with a high degree of purity,

making it suitable for sensitive synthetic applications.[1][2] A summary of its key physical and

chemical properties is presented below.
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Property Value Reference

CAS Number 31410-01-2 [1][2]

Molecular Formula C₆H₈N₂ [2][3]

Molecular Weight 108.14 g/mol [2][3]

Appearance
Colorless to yellow transparent

liquid
[1][2]

Purity ≥97-98% (by GC) [1][2]

Density 1.003 g/mL at 25 °C [4]

Boiling Point 40-42 °C at 0.1 mm Hg [4]

Refractive Index n20/D 1.505 [4]

Topological Polar Surface Area 17.8 Å² [3]

Hydrogen Bond Acceptor

Count
1 [3]

Rotatable Bond Count 2 [3]

Key Applications and Performance Comparison
The unique structure of 1-allylimidazole allows it to serve as a precursor or active component

in several advanced applications.

Corrosion Inhibition
Imidazole derivatives are effective corrosion inhibitors, forming a protective layer on metal

surfaces to prevent degradation.[5] 1-Allylimidazole and its related compounds have been

evaluated for their potential to protect mild steel and other alloys. The inhibition mechanism

typically involves the adsorption of the molecule onto the metal surface.[5]

Performance Comparison of Imidazole-Based Corrosion Inhibitors:
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Inhibitor
Compound

Metal/Medium Method Key Findings Reference

1-Allylimidazole

(AI)

Carbon Steel /

1M HCl

DFT, MD

Simulations

Theoretically less

reactive towards

steel surface

than

vinylimidazole

(VI). Adsorption

energy follows

the order: VI >

AI.

[6]

Vinylimidazole

(VI)

Carbon Steel /

1M HCl

DFT, MD

Simulations

Higher

theoretical

reactivity and

equilibrium

adsorption

energy

compared to 1-

allylimidazole.

[6]

IL1 (1,3-dipropyl-

2-(2-

propoxyphenyl)-4

,5-

diphenylimidazol

e iodide)

Carbon Steel /

1% NaCl
EIS, Tafel

Adsorption

follows Langmuir

isotherm. ΔGads

= -35.04 kJ/mol,

indicating semi-

chemical/physica

l adsorption.

[7]

IL2 (1,3-dibutyl-

2-(2-

butoxyphenyl)-4,

5-

diphenylimidazol

e iodide)

Carbon Steel /

1% NaCl
EIS, Tafel

Adsorption

follows Langmuir

isotherm. ΔGads

= -34.04 kJ/mol.

[7]
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This protocol is based on methodologies used for evaluating imidazole-based corrosion

inhibitors.[7]

Material Preparation: Carbon steel coupons are mechanically polished, degreased with

acetone, rinsed with distilled water, and dried.

Electrolyte Preparation: A corrosive medium (e.g., 1% NaCl solution to simulate brackish

water) is prepared. Various concentrations of the 1-allylimidazole derivative inhibitor (e.g.,

0-100 ppm) are added to the electrolyte.

Electrochemical Cell Setup: A standard three-electrode cell is used, with the carbon steel

coupon as the working electrode, a platinum wire as the counter electrode, and a saturated

calomel electrode (SCE) as the reference electrode.

Electrochemical Impedance Spectroscopy (EIS): EIS measurements are performed at a

stable open circuit potential over a frequency range (e.g., 100 kHz to 10 mHz) to determine

the charge transfer resistance.

Tafel Polarization: Potentiodynamic polarization curves are recorded by sweeping the

potential from -250 mV to +250 mV versus the open circuit potential at a scan rate of 1 mV/s.

Data Analysis: Corrosion current density (Icorr), corrosion potential (Ecorr), and inhibition

efficiency (IE%) are calculated from the Tafel plots. The adsorption mechanism is analyzed

using adsorption isotherms (e.g., Langmuir).

Workflow for Corrosion Inhibitor Evaluation
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Workflow for evaluating the performance of corrosion inhibitors.
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Ionic Liquids for Biopolymer Dissolution
1-allylimidazole is a key precursor for synthesizing functionalized ionic liquids (ILs). A

prominent example is 1-allyl-3-methylimidazolium chloride ([AMIM]Cl), which has proven to be

a highly effective solvent for cellulose.[8] ILs like [AMIM]Cl can dissolve cellulose without

derivatization, enabling the regeneration of cellulose materials in a more environmentally

friendly process compared to traditional methods.[8]

Comparison of Imidazolium-Based Ionic Liquids for Cellulose Dissolution:

Ionic Liquid
Cation
Structure

Anion Key Advantage Reference

[AMIM]Cl

1-allyl-3-

methylimidazoliu

m

Chloride

Powerful, non-

derivatizing

solvent for

cellulose; easily

recycled.

[8][9]

[BMIM]Cl

1-butyl-3-

methylimidazoliu

m

Chloride

One of the most

studied ILs for

cellulose

dissolution.

[8]

[AlBuIm]Cl
1-allyl-3-(1-

butyl)imidazolium
Chloride

Effective for

cellulose

dissolution and

subsequent

acylation.

[10]

Experimental Protocol: Synthesis of 1-Allyl-3-methylimidazolium Chloride ([AMIM]Cl)

This procedure is adapted from the literature for the synthesis of [AMIM]Cl.[8]

Reactant Setup: In a three-necked flask equipped with a condenser and a magnetic stirrer,

place 1-methylimidazole.
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Alkylation Reaction: Slowly add allyl chloride to the flask in a 1:1.25 molar ratio of 1-

methylimidazole to allyl chloride.

Reaction Conditions: The reaction is typically carried out under an inert atmosphere (e.g.,

nitrogen) and may require moderate heating to initiate or complete the reaction.

Purification: After the reaction is complete, the resulting product is washed multiple times

with a solvent like ethyl acetate to remove unreacted starting materials.

Drying: The purified ionic liquid is then dried under vacuum to remove any residual solvent,

yielding the final [AMIM]Cl product.

Cellulose Dissolution and Regeneration Workflow

Raw Cellulose
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Dissolution
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Process flow for cellulose dissolution and regeneration using [AMIM]Cl.

Precursor in Synthesis
Beyond its direct applications, 1-allylimidazole is a fundamental building block for a range of

complex molecules and materials.[2] Its bifunctional reactivity is leveraged to introduce the

imidazole core and a reactive allyl handle into larger structures.

Key Synthetic Applications:

Pharmaceuticals: Serves as an intermediate in the synthesis of bioactive molecules,

particularly antifungal and antibacterial agents.[2]

Agrochemicals: Used in the formulation of herbicides and pesticides for crop protection.[1][2]

Advanced Materials: Acts as a ligand or cation source in the synthesis of organic-inorganic

hybrid materials, such as perovskites, which have applications in photovoltaics and

photocatalysis.[2][11][12]

Coordination Chemistry: The imidazole nitrogen atoms can coordinate with metal ions,

making it a useful ligand for creating catalysts and functional materials.[2]

Experimental Protocol: Synthesis of (AImd)₂¹∞[SbI₅] Hybrid Perovskite

This protocol describes the synthesis of a one-dimensional organic-inorganic hybrid material

using 1-allylimidazole.[11]

Solution A Preparation: Dissolve SbCl₃ (1 mmol) in 5 mL of concentrated hydroiodic acid (HI)

with vigorous stirring to form a clear, dark red solution.

Solution B Preparation: Dissolve 1-allylimidazole (2 mmol) in 5 mL of ethanol (EtOH) and

combine this with 2 mL of concentrated HI.

Reaction Mixture: Add Solution B to Solution A, resulting in a clear, dark orange solution.

Crystallization: Heat the reaction mixture to 50 °C and stir for 2 hours before filtration. Allow

the filtrate to evaporate slowly over 3 days.
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Product: Orange-red lamellar crystals of (AImd)₂¹∞[SbI₅] (where AImd = 1-allylimidazolium)

are formed.

Synthetic Utility of 1-Allylimidazole
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Ligand Source

Click to download full resolution via product page

Logical diagram of 1-allylimidazole as a central synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. chemimpex.com [chemimpex.com]

3. 1-allyl-1H-imidazole | C6H8N2 | CID 35794 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 1-Allylimidazole, CAS No. 31410-01-2 - iChemical [ichemical.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1265945?utm_src=pdf-body
https://www.benchchem.com/product/b1265945?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265945?utm_src=pdf-body
https://www.benchchem.com/product/b1265945?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/understanding-1-allylimidazole-chemists-guide-properties-usage-jz
https://www.chemimpex.com/products/27535
https://pubchem.ncbi.nlm.nih.gov/compound/1-Allylimidazole
http://www.ichemical.com/products/31410-01-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. The Inhibition of Mild Steel Corrosion in 1 N HCl by Imidazole Derivatives - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. mdpi.com [mdpi.com]

8. researchgate.net [researchgate.net]

9. scispace.com [scispace.com]

10. Application of 1-allyl-3-(1-butyl)imidazolium chloride in the synthesis of cellulose esters:
properties of the ionic liquid, and comparison with other solvents - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. mdpi.com [mdpi.com]

12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

To cite this document: BenchChem. [A Comparative Guide to 1-Allylimidazole: Properties
and Applications in Research and Development]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1265945#literature-review-of-1-
allylimidazole-applications-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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